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Compound of Interest

Compound Name: Phyperunolide E

Cat. No.: B8257720

It is highly probable that "Phyperunolide E" is a mistyped name for a withanolide isolated from
the plant Physalis peruviana. Extensive searches have revealed no compound named
Phyperunolide E. However, several novel withanolides, including Perulactones and
Withaperuvins, have been recently isolated from this plant. This guide will focus on the
spectroscopic data of a representative novel withanolide, Perulactone E, to provide
researchers with a comprehensive technical overview of the characterization of this class of
compounds.

Withanolides are a group of naturally occurring C28-steroidal lactone derivatives built on an
ergostane skeleton. They are predominantly found in plants of the Solanaceae family and are
known for their diverse biological activities. The structural elucidation of these complex
molecules relies heavily on a combination of modern spectroscopic techniques, including
Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR)
spectroscopy.

Spectroscopic Data of Perulactone E

Perulactone E is a recently identified withanolide isolated from the aerial parts of Physalis
peruviana. Its structure was determined through extensive spectroscopic analysis.

Table 1. NMR Spectroscopic Data for Perulactone E (*H NMR at 400 MHz, 13C NMR at 100
MHz in CDCls)
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Position 13C (6, ppm) H (8, ppm, J in Hz)
1 211.8

2 128.4 5.91 (d, 10.0)

3 142.1 6.77 (dd, 10.0, 6.0)
4 121.7 6.07 (d, 6.0)

5 78.1

6 59.9 3.19 (s)

7 32.7 1.95 (m), 2.20 (m)
8 32.0 2.15 (m)

9 40.7 2.45 (m)

10 50.8

11 21.6 1.65 (m), 1.85 (m)
12 38.6 2.55 (m), 2.65 (M)
13 82.5

14 165.8

15 118.9 5.51 (s)

16 34.5 2.30 (m), 2.40 (m)
17 84.5 4.41 (t, 8.0)

18 12.2 0.95 (s)

19 19.1 1.19 (s)

20 40.2 2.75 (m)

21 20.3 1.10 (d, 7.0)

22 78.8 4.35 (dd, 12.0, 4.0)
23 28.1 1.80 (m), 1.90 (m)
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24 152.0
25 121.5
26 167.3
27 12.4 1.88 (s)
28 19.8 1.98 (s)

Mass Spectrometry (MS):

e High-Resolution Mass Spectrometry (HR-MS): The molecular formula of Perulactone E was
established as C2sH3407 by HR-ESI-MS.

Infrared (IR) Spectroscopy:

e The IR spectrum of Perulactone E shows characteristic absorption bands for hydroxyl
groups, a six-membered ring ketone, an a,3-unsaturated ketone, and a six-membered ring
a,B-unsaturated lactone.

Experimental Protocols

The following are generalized experimental protocols for the isolation and spectroscopic
analysis of withanolides from Physalis peruviana, based on common practices in natural

product chemistry.
2.1 Isolation of Withanolides:

o Extraction: The air-dried and powdered aerial parts of Physalis peruviana are extracted with

ethanol at room temperature.

o Fractionation: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

o Chromatography: The fractions are subjected to repeated column chromatography on silica
gel, Sephadex LH-20, and preparative HPLC to yield pure compounds.

2.2 Spectroscopic Analysis:
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 NMR Spectroscopy: 1D (*H and 13C) and 2D (COSY, HSQC, HMBC, and NOESY) NMR
spectra are recorded on a Bruker AV-400 spectrometer. Chemical shifts are reported in ppm
relative to the solvent peak (e.g., CDCIs at dH 7.26 and 8C 77.16).

o Mass Spectrometry: HR-ESI-MS data are obtained on an Agilent 6210 TOF mass
spectrometer.

e IR Spectroscopy: IR spectra are recorded on a Bruker Tensor 27 FT-IR spectrometer using
KBr pellets.

Workflow for Spectroscopic Analysis of Novel
Withanolides

The following diagram illustrates the general workflow for the isolation and structural elucidation
of novel withanolides.
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General workflow for the isolation and structural elucidation of withanolides.
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» To cite this document: BenchChem. [Spectroscopic Data of Phyperunolide E: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8257720#phyperunolide-e-spectroscopic-data-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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